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Compound of Interest

Compound Name: Ethyl dodecylcarbamate

cat. No.: B15490974

Disclaimer: The CAS number for "ethyl dodecylcarbamate"” could not be located in available
chemical databases. Consequently, this technical guide focuses on the well-characterized and
structurally related compound, ethyl carbamate (CAS No. 51-79-6), also known as urethane.
This document serves as a representative technical guide for a carbamate ester, providing the
requested in-depth information for researchers, scientists, and drug development
professionals.

Introduction

Ethyl carbamate is an organic compound with the formula CH3zCH20C(O)NHe.. It is the ethyl
ester of carbamic acid and exists as a white crystalline solid.[1][2] Historically, it was used as
an antineoplastic agent for diseases like multiple myeloma, but this application was
discontinued upon discovery of its carcinogenic properties in 1943.[1] Today, its primary use in
a research setting is as a long-acting anesthetic for laboratory animals.[1] It also naturally
occurs in fermented foods and alcoholic beverages, which has led to regulatory monitoring of
its levels.[1][3][4]

Physicochemical Properties

A summary of the key physicochemical properties of ethyl carbamate is presented in Table 1.
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Property Value Reference
CAS Number 51-79-6 [1112]
Molecular Formula CsH7NO:2 [1][2]
Molecular Weight 89.09 g/mol [11[2]
Appearance White crystalline solid or (2]
powder

Melting Point 46-52 °C [2]
Boiling Point 182-185 °C [1]
Density 1.056 g/cm3 [1]
Solubility in Water 0.480 g/cm3 at 15 °C [1]
log P -0.190 [1]
Vapor Pressure 1.3kPaat 78 °C [1]

Synthesis of Ethyl Carbamate

Several methods for the synthesis of ethyl carbamate have been reported. Two common
laboratory-scale procedures are detailed below.

Synthesis from Urea and Ethanol

This method involves the reaction of urea with an excess of ethanol at elevated temperatures.
Experimental Protocol:

o Reaction Setup: A mixture of urea and ethanol is heated in a sealed reaction vessel. The
molar ratio of ethanol to urea can range from 1:1 to 20:1.[5]

o Catalyst: A metal oxide catalyst, such as TiO2/SiOz, can be employed to improve the reaction
yield.[6]

o Reaction Conditions: The reaction is typically carried out at a temperature of 100-200 °C and
a pressure of 0.1-2.0 MPa for 1-12 hours.[5]
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o Work-up and Purification: After the reaction, the excess ethanol is removed by distillation.
The resulting crude ethyl carbamate can be purified by recrystallization or distillation under
reduced pressure.

Synthesis from Ethyl Chloroformate and Ammonia

This method involves the reaction of ethyl chloroformate with ammonia.
Experimental Protocol:

» Reaction Setup: A solution of ethyl chloroformate in an inert solvent (e.g., ether) is cooled in
an ice bath.

» Reagent Addition: Aqueous ammonia is added dropwise to the stirred solution of ethyl
chloroformate, maintaining the temperature below 10°C.

» Reaction Completion: The reaction mixture is stirred for a period to ensure complete
reaction.

o Work-up and Purification: The organic layer is separated, washed with water, and dried over
an anhydrous drying agent. The solvent is then removed under reduced pressure, and the
resulting ethyl carbamate can be purified by distillation or recrystallization.

Applications in Research and Drug Development

While its clinical use has been discontinued due to toxicity, ethyl carbamate remains a valuable
tool in preclinical research.

e Animal Anesthesia: It is widely used as a long-acting anesthetic in animal experiments,
particularly in rodents.[1] An advantage is its minimal depression of neuronal activity in the
cortex compared to other anesthetics like isoflurane.[1]

» Carcinogenesis Research: Due to its well-established carcinogenic properties, ethyl
carbamate is often used as a model compound in cancer research to study mechanisms of
tumorigenesis.[1][3][7]

e Precursor in Chemical Synthesis: It serves as a precursor in the synthesis of other organic
molecules.[2]
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Biological Activity and Mechanism of Action

The primary biological activities of concern for ethyl carbamate are its anesthetic and
carcinogenic effects.

Anesthetic Mechanism

The exact mechanism of its anesthetic action is not fully elucidated but is thought to involve
modulation of neurotransmitter systems.

Carcinogenic Mechanism

The carcinogenicity of ethyl carbamate is mediated by its metabolic activation.[8] The primary
pathway involves the following steps:

» Oxidation: Ethyl carbamate is oxidized by cytochrome P450 enzymes, particularly CYP2EL,
to vinyl carbamate.[8]

o Epoxidation: Vinyl carbamate is further metabolized to the highly reactive vinyl carbamate
epoxide.[8]

» DNA Adduct Formation: Vinyl carbamate epoxide can covalently bind to DNA, forming
etheno-DNA adducts. These adducts are promutagenic and are believed to be the primary
initiating event in ethyl carbamate-induced carcinogenesis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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